Cas no 100132-45-4 (2-Furancarboxylic acid, 5-[(dimethylamino)methyl]-, ethyl ester)

• Product Name: 2-Furancarboxylic acid, 5-[(dimethylamino)methyl]-, ethyl ester
• CAS No: 100132-45-4
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 1125038
• PubChem ID: 10035599
• Update Time: 2025-04-20

2-Furancarboxylic acid, 5-[(dimethylamino)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[(dimethylamino)methyl]-, ethyl ester
• ethyl 5-[(dimethylamino)methyl]furan-2-carboxylate
• AHGBNXOMXWDBAD-UHFFFAOYSA-N
• 100132-45-4
• DTXSID30434490
• ethyl 5-[(dimethylamino)methyl]-2-furoate
• ethyl 5-(dimethylaminomethyl)-2-furancarboxylate
• SCHEMBL9217098

• Inchi： 1S/C10H15NO3/c1-4-13-10(12)9-6-5-8(14-9)7-11(2)3/h5-6H,4,7H2,1-3H3
• InChI Key： AHGBNXOMXWDBAD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC=C1CN(C)C

Computed Properties

• Exact Mass: 197.105193g/mol
• Monoisotopic Mass: 197.105193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 197.23g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 42.7Ų